![molecular formula C14H18BrN3 B5226506 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide](/img/structure/B5226506.png)
2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide
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Overview
Description
2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide, also known as SBI-0206965, is a chemical compound that has gained attention in scientific research for its potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide involves the inhibition of a protein kinase known as TBK1. TBK1 plays a role in various cellular processes, including the regulation of inflammation and immune response. By inhibiting TBK1, 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide may reduce inflammation and inhibit the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide can inhibit the activation of TBK1 and downstream signaling pathways. Additionally, 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide has been shown to induce apoptosis, or programmed cell death, in cancer cells. In vivo studies have shown that 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide can inhibit tumor growth and reduce inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide in lab experiments is its specificity for TBK1. This allows for targeted inhibition of TBK1 without affecting other cellular processes. Additionally, 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide has shown efficacy in various in vitro and in vivo models, making it a promising therapeutic agent for further study. One limitation of using 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide is its potential toxicity. Further studies are needed to determine the optimal dosage and administration method to minimize toxicity.
Future Directions
For research on 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide include further studies on its potential use in the treatment of cancer and inflammatory diseases. Additionally, studies are needed to determine the optimal dosage and administration method for 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide to minimize toxicity. Further research is also needed to understand the full mechanism of action of 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide and its effects on other cellular processes. Finally, studies on the pharmacokinetics and pharmacodynamics of 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide are needed to determine its potential for clinical use.
Synthesis Methods
The synthesis of 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide involves a series of chemical reactions that result in the formation of the final product. One method for synthesizing 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide involves the reaction of 2-tert-butyl-9-methylimidazo[1,2-a]benzimidazole with hydrobromic acid in acetic acid. The resulting product is then purified through recrystallization to obtain 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide in its final form.
Scientific Research Applications
2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide has been studied for its potential use as a therapeutic agent in various scientific research applications. One area of research involves the treatment of cancer. 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, 2-tert-butyl-9-methyl-9H-imidazo[1,2-a]benzimidazole hydrobromide has been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
properties
IUPAC Name |
2-tert-butyl-4-methylimidazo[1,2-a]benzimidazole;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3.BrH/c1-14(2,3)12-9-17-11-8-6-5-7-10(11)16(4)13(17)15-12;/h5-9H,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGTLVCKYSGXKMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CN2C3=CC=CC=C3N(C2=N1)C.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18BrN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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